Cas no 2103584-21-8 (3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine)

• Product Name: 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine
• CAS No: 2103584-21-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6187990
• PubChem ID: 165506524
• Update Time: 2025-07-02

3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine
• EN300-1294006
• [3-methoxy-5-(propan-2-yl)oxolan-3-yl]methanamine
• 2103584-21-8

• Inchi： 1S/C9H19NO2/c1-7(2)8-4-9(5-10,11-3)6-12-8/h7-8H,4-6,10H2,1-3H3
• InChI Key： XRYCQDHVCQJOIO-UHFFFAOYSA-N
• SMILES： O1CC(CN)(CC1C(C)C)OC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine

Introduction to 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine (CAS No. 2103584-21-8) in Modern Chemical and Pharmaceutical Research

3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine, identified by the CAS number 2103584-21-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of functional groups such as the methoxy and propan-2-yl substituents, along with the oxolan ring system, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The structural motif of 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine incorporates an oxolan ring, which is a five-membered heterocyclic structure containing an oxygen atom. This type of ring system is frequently encountered in natural products and pharmaceutical intermediates, often contributing to biological activity through various mechanisms. The methoxy group at the 3-position and the propan-2-yl group at the 5-position introduce additional layers of functionality, enabling diverse chemical transformations and interactions with biological targets.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds for their therapeutic potential. The oxolan ring, in particular, has been studied extensively for its role in antimicrobial, anti-inflammatory, and anticancer agents. Researchers have leveraged its structural flexibility to design molecules that can modulate specific biological pathways. The compound 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine represents an advanced derivative that builds upon these precedents, offering new opportunities for medicinal chemistry innovation.

One of the most compelling aspects of 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine is its synthetic accessibility. The combination of readily available starting materials and well-established synthetic protocols allows for scalable production, which is crucial for both academic research and industrial applications. Furthermore, the compound's stability under various conditions makes it suitable for extensive structural modifications without significant degradation. This robustness is particularly important in drug development pipelines, where intermediates must withstand multiple synthetic steps.

The pharmacological profile of 3-methoxy-5-(propan-2-yl)oxolan-3-ylmethanamine has been a focus of recent studies. Initial investigations suggest that this compound exhibits promising interactions with certain enzymes and receptors involved in metabolic disorders. The methoxy group, known for its ability to enhance binding affinity through hydrogen bonding or hydrophobic interactions, may play a critical role in modulating these interactions. Similarly, the propan-2-yl side chain could contribute to receptor recognition by providing steric bulk or by engaging in specific non-covalent interactions.

Advanced computational methods have been employed to elucidate the binding modes of 3-methoxy-5-(propan-2-yloxolan)-3-ylmethanamine with potential biological targets. Molecular docking studies have revealed that this compound can effectively bind to enzymes implicated in inflammation and oxidative stress pathways. These findings align with emerging research trends that highlight the importance of targeting such pathways in treating chronic diseases. The oxolan ring system appears to be a key determinant of binding affinity, likely due to its ability to adopt multiple conformations that optimize interactions with protein surfaces.

Experimental validation of these computational predictions has been conducted using biochemical assays and cell-based models. In vitro studies have demonstrated that 3-methoxy--(propan--2--yloxolan)-3--ylmethanamine can inhibit the activity of key enzymes involved in inflammatory responses. Notably, it shows selectivity over closely related compounds, minimizing off-target effects—a critical consideration in drug development. These results are particularly encouraging given the rising incidence of chronic inflammatory conditions worldwide.

The synthesis of analogs derived from 3-methoxy--(propan--2--yloxolan)-3--ylmethanamine has further expanded its potential applications. By systematically modifying substituents on the oxolan ring or introducing new functional groups, researchers have generated a library of compounds with tailored properties. This approach has led to the discovery of several derivatives with enhanced potency or improved pharmacokinetic profiles. Such structural diversification underscores the versatility of this scaffold and opens up new avenues for therapeutic intervention.

The industrial relevance of 3-methoxy--(propan--2--yloxolan)-3--ylmethanamine extends beyond academic research. Pharmaceutical companies are increasingly interested in novel heterocyclic compounds due to their potential as drug candidates or intermediate building blocks. The compound's well-documented synthetic routes and favorable physicochemical properties make it an attractive option for process optimization efforts aimed at large-scale production. Additionally, its compatibility with green chemistry principles aligns with industry trends toward sustainable manufacturing practices.

Future directions for research on 3-methoxy--(propan--2--yloxolan)-3--ylmethanamine include exploring its role in preclinical models and evaluating its safety profile for potential clinical translation. Collaborative efforts between academic institutions and industry partners will be essential in advancing this compound through the drug development pipeline. Furthermore, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic effects and inform future design strategies.

In conclusion, 3-methoxy---(propan--- 2--- yl)oxolan--- 3--- ylmethanamine (CAS No.--2103584---21---8--) stands out as a promising compound with significant implications for chemical biology and drug discovery . Its unique structural features , coupled with promising pharmacological activity , make it a valuable asset in modern pharmaceutical research . As scientific understanding evolves , further exploration into this molecule's potential will continue to shape advancements across multiple disciplines .